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Get Quote

Quinoxidine is a chemical compound belonging to the class of quinoxaline 1,4-dioxides [1]. Its core

structure consists of a quinoxaline ring system with two N-oxide groups and acetoxymethyl substituents.

The table below summarizes its basic chemical and pharmacological characteristics:

Property Description

Systematic Name 2,3-bis(acetoxymethyl)quinoxaline 1,4-dioxide [1]

Chemical Formula C14H14N2O6 [2]

Drug Class Heterocyclic N-oxide; antibacterial agent [1]

Primary Mechanism Serves as a prodrug; metabolized in the body to its active form, Dioxidine [3]

Key Biological Activity Broad-spectrum antibacterial activity [1]

Key Experimental Data and Findings

The following table consolidates quantitative and experimental data available from research studies.
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Aspect Experimental Findings Methodology / Context

In Vivo
Metabolism
(Mice)

Quinoxidine itself not found in urine;
Dioxidine is detected instead.

Dynamics of Dioxidine excretion
consistent with direct Dioxidine

administration [3].

Method: Spectrochromatography. Dosing:
Enteral or subcutaneous. Measurement:
Urinary excretion over 7-24 hours post-
administration [3].

Quantitative
Analysis

A method for quantitative

determination of Quinoxidine was
established via non-aqueous medium

titration [4].

Method: Titration in non-aqueous medium.

Details are behind a paywall [4].

Genetic
Safety

The compound's genetic activity was

evaluated by studying its potential to
induce chromosome aberrations [5].

Method: Analysis of chromosome

aberrations in a cell culture system. Specific
results are behind a paywall [5].

Research Context and Modern Relevance

Quinoxaline 1,4-dioxides, the chemical family including Quinoxidine, remain a significant focus of research

due to their diverse biological properties [1].

Historical and Clinical Use: Quinoxidine and its active metabolite, Dioxidine (2,3-

bis(hydroxymethyl)quinoxaline 1,4-dioxide), have been used in clinical practice since the 1970s as
broad-spectrum antibacterial agents [1].

Contemporary Research Directions: Current scientific interest extends beyond their traditional
antibacterial use. Researchers are now exploring quinoxaline 1,4-dioxides for development of new

drugs targeting tuberculosis, parasitic infections (like malaria and trypanosomiasis), and
cancer, particularly for targeting hypoxic tumor cells [1].

Research Challenges: Despite their promising activity, this class of compounds faces challenges
including potential mutagenicity, photoallergic reactions, and development of bacterial
resistance [1].

Suggested Research Workflow
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For a modern research program on Quinoxidine, the following workflow outlines key investigative areas

based on available data.
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Limitations and Research Gaps

A truly comprehensive and current technical guide on Quinoxidine is difficult to assemble because the most

relevant pre-clinical and clinical research identified in the search results is primarily from the 1970s and

1980s [3] [6] [4]. Full details of many experimental protocols and results are locked behind paywalls in older

journal articles [4] [5]. Furthermore, much of the available foundational literature is in Russian [3], which

may present an access barrier.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/quinoxidine
https://pubmed.ncbi.nlm.nih.gov/902753/
https://link.springer.com/article/10.1007/BF00761196
https://link.springer.com/article/10.1007/BF01156368
https://www.semanticscholar.org/topic/quinoxidine/1270720
https://www.smolecule.com/products/b589450#quinoxidine-basic-research-overview
https://www.smolecule.com/products/b589450#quinoxidine-basic-research-overview
https://www.smolecule.com/products/b589450#quinoxidine-basic-research-overview
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589450?utm_src=pdf-bulk
https://www.smolecule.com/products/s589450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

